2-(3-bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one

• IUPAC Name: 2-(3-bromophenyl)-6-iodo-3,1-benzoxazin-4-one
• InChI: InChI=1S/C14H7BrINO2/c15-9-3-1-2-8(6-9)13-17-12-5-4-10(16)7-11(12)14(18)19-13/h1-7H
• InChI Key: SILBQGFTXLJEGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NC3=C(C=C(C=C3)I)C(=O)O2
• Molecular Formula: C14H7BrINO2
• Molecular Weight: 428.02 g/mol

Description

2-(3-bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. This compound is also known as BI-1, and it exhibits unique properties that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-(3-bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one is not fully understood, but it is believed to involve the inhibition of certain proteins that are involved in cell growth and proliferation. Specifically, BI-1 has been shown to inhibit the activity of the protein Bcl-2, which is known to play a critical role in cancer cell survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(3-bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one are still being investigated. However, it has been shown to exhibit potent anti-cancer properties in various in vitro and in vivo studies. Additionally, BI-1 has been shown to exhibit anti-inflammatory effects and to have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one in lab experiments is its potent anti-cancer properties. Additionally, BI-1 is relatively easy to synthesize and can be obtained in sufficient quantities for use in various experiments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the investigation of 2-(3-bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one. One potential direction is to further investigate its anti-cancer properties and to explore its potential use in combination with other anti-cancer agents. Additionally, BI-1 could be investigated for its potential use in the treatment of other diseases, such as inflammatory disorders and neurodegenerative diseases. Finally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for its use in various applications.

Synthesis Methods

The synthesis of 2-(3-bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one involves several steps, including the reaction of 2-aminophenol with 3-bromobenzoic acid to form 2-(3-bromophenyl)benzoxazole. This intermediate product is then reacted with iodine and potassium carbonate to produce the final product, 2-(3-bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one.

Scientific Research Applications

The unique properties of 2-(3-bromophenyl)-6-iodo-4H-3,1-benzoxazin-4-one make it a promising candidate for various scientific research applications. One of the most significant applications of this compound is in medicinal chemistry, where it has been shown to exhibit potent anti-cancer properties. Additionally, BI-1 has been investigated for its potential use as an anti-inflammatory agent and in the treatment of neurodegenerative diseases.